molecular formula C18H21ClN4O B2776900 4-((1-(3-Chloropyridin-4-yl)piperidin-4-yl)methoxy)-6-cyclopropylpyrimidine CAS No. 2309214-22-8

4-((1-(3-Chloropyridin-4-yl)piperidin-4-yl)methoxy)-6-cyclopropylpyrimidine

Cat. No. B2776900
CAS RN: 2309214-22-8
M. Wt: 344.84
InChI Key: TUYDPDWPKHBJMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((1-(3-Chloropyridin-4-yl)piperidin-4-yl)methoxy)-6-cyclopropylpyrimidine is a chemical compound with a molecular formula of C21H26ClN5O. It is commonly known as CPI-444 and is a potent and selective inhibitor of the adenosine A2A receptor. CPI-444 has shown promising results in preclinical studies and is currently being investigated for its potential therapeutic applications in various diseases.

Mechanism of Action

CPI-444 selectively binds to the adenosine A2A receptor, which is highly expressed on immune cells. By inhibiting this receptor, CPI-444 can modulate the immune response and enhance the activity of immune cells, such as T cells and natural killer cells. This can lead to increased anti-tumor activity and reduced inflammation in autoimmune disorders.
Biochemical and Physiological Effects:
CPI-444 has been shown to have several biochemical and physiological effects, including modulation of the immune response, inhibition of tumor growth, and reduction of inflammation. It has also been shown to enhance the activity of immune cells, such as T cells and natural killer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using CPI-444 in lab experiments is its selectivity for the adenosine A2A receptor, which allows for more targeted modulation of the immune response. However, one limitation is the potential for off-target effects, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for the study of CPI-444, including investigating its therapeutic potential in combination with other drugs, exploring its effects on different types of cancer, and further elucidating its mechanism of action. Additionally, the development of more selective adenosine A2A receptor inhibitors may lead to the discovery of new therapeutic targets for various diseases.

Synthesis Methods

The synthesis of CPI-444 involves several steps, starting with the reaction of 3-chloro-4-pyridinamine with piperidine to form 1-(3-chloropyridin-4-yl)piperidine. This intermediate is then reacted with 4-(methoxymethyl)-6-cyclopropylpyrimidine-2,5-diamine to yield CPI-444.

Scientific Research Applications

CPI-444 has been extensively studied for its therapeutic potential in various diseases, including cancer, autoimmune disorders, and infectious diseases. In preclinical studies, CPI-444 has shown promising results in inhibiting tumor growth and enhancing the efficacy of immunotherapy. It has also been shown to modulate the immune response and reduce inflammation in autoimmune disorders.

properties

IUPAC Name

4-[[1-(3-chloropyridin-4-yl)piperidin-4-yl]methoxy]-6-cyclopropylpyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21ClN4O/c19-15-10-20-6-3-17(15)23-7-4-13(5-8-23)11-24-18-9-16(14-1-2-14)21-12-22-18/h3,6,9-10,12-14H,1-2,4-5,7-8,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TUYDPDWPKHBJMA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=CC(=NC=N2)OCC3CCN(CC3)C4=C(C=NC=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21ClN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-((1-(3-Chloropyridin-4-yl)piperidin-4-yl)methoxy)-6-cyclopropylpyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.